1-hydroxy-7,9-dideacetylbaccatin I
1-hydroxy-7,9-dideacetylbaccatin I
Brand Name:
Vulcanchem
CAS No.:
142203-64-3
VCID:
VC0233017
InChI:
InChI=1S/C28H40O12/c1-12-17(37-13(2)29)10-28(35)24(40-16(5)32)22-26(8,18(33)9-19(38-14(3)30)27(22)11-36-27)23(34)21(39-15(4)31)20(12)25(28,6)7/h17-19,21-24,33-35H,9-11H2,1-8H3/t17-,18-,19-,21+,22-,23-,24-,26+,27?,28+/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC(C4(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C)CO4)OC(=O)C)O)C)O)OC(=O)C
Molecular Formula:
C28H40O12
Molecular Weight:
568.6 g/mol
1-hydroxy-7,9-dideacetylbaccatin I
CAS No.: 142203-64-3
Main Products
VCID: VC0233017
Molecular Formula: C28H40O12
Molecular Weight: 568.6 g/mol
| CAS No. | 142203-64-3 |
|---|---|
| Product Name | 1-hydroxy-7,9-dideacetylbaccatin I |
| Molecular Formula | C28H40O12 |
| Molecular Weight | 568.6 g/mol |
| IUPAC Name | [(1'S,2'S,3'R,5'S,7'S,8'S,9'R,10'R,13'S)-2',10',13'-triacetyloxy-1',7',9'-trihydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-5'-yl] acetate |
| Standard InChI | InChI=1S/C28H40O12/c1-12-17(37-13(2)29)10-28(35)24(40-16(5)32)22-26(8,18(33)9-19(38-14(3)30)27(22)11-36-27)23(34)21(39-15(4)31)20(12)25(28,6)7/h17-19,21-24,33-35H,9-11H2,1-8H3/t17-,18-,19-,21+,22-,23-,24-,26+,27?,28+/m0/s1 |
| Standard InChIKey | WJMBBODKITXTJA-YHGXYTIQSA-N |
| Isomeric SMILES | CC1=C2[C@H]([C@@H]([C@@]3([C@H](C[C@@H](C4([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)C)O)OC(=O)C)CO4)OC(=O)C)O)C)O)OC(=O)C |
| SMILES | CC1=C2C(C(C3(C(CC(C4(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C)CO4)OC(=O)C)O)C)O)OC(=O)C |
| Canonical SMILES | CC1=C2C(C(C3(C(CC(C4(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C)CO4)OC(=O)C)O)C)O)OC(=O)C |
| Appearance | Powder |
| Synonyms | 1-hydroxy-7,9-dideacetyl baccatin I 1-hydroxy-7,9-dideacetylbaccatin I HDDABI |
| PubChem Compound | 197460 |
| Last Modified | Nov 11 2021 |
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